Cas no 1904632-84-3 ((2E)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-3-(furan-2-yl)prop-2-enamide
• CAS No: 1904632-84-3
• MF: C₁₆H₁₃FN₄O₃
• MW: 328.297826528549
• CID: 5906973
• PubChem ID: 117055275
• Update Time: 2025-07-08

(2E)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-3-(furan-2-yl)prop-2-enamide
• (E)-N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide
• AKOS025389865
• (2E)-N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-3-(furan-2-yl)prop-2-enamide
• F6524-1057
• (E)-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-3-(furan-2-yl)acrylamide
• 1904632-84-3

• Inchi： 1S/C16H13FN4O3/c17-11-3-5-14-13(10-11)16(23)21(20-19-14)8-7-18-15(22)6-4-12-2-1-9-24-12/h1-6,9-10H,7-8H2,(H,18,22)/b6-4+
• InChI Key： MNLDCGWONLGKAZ-GQCTYLIASA-N
• SMILES： FC1C=CC2=C(C=1)C(N(CCNC(/C=C/C1=CC=CO1)=O)N=N2)=O

Computed Properties

• Exact Mass: 328.09716845g/mol
• Monoisotopic Mass: 328.09716845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.3Ų

Additional information on (2E)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-3-(furan-2-yl)prop-2-enamide

Introduction to (2E)-N-2-(6-Fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-3-(furan-2-yl)prop-2-enamide (CAS No. 1904632-84-3)

(2E)-N-2-(6-Fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-3-(furan-2-yl)prop-2-enamide (CAS No. 1904632-84-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzotriazinones, which are characterized by their unique structural features and potential biological activities. The presence of a fluorine atom and a furan ring in the molecular structure adds to its complexity and contributes to its diverse pharmacological properties.

The benzotriazinone scaffold has been extensively studied for its potential applications in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory treatments. The introduction of a fluorine atom into the structure can significantly enhance the compound's metabolic stability and binding affinity to target proteins. Additionally, the furan ring provides additional structural diversity and can influence the compound's solubility and bioavailability.

Recent studies have shown that (2E)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-3-(furan-2-yl)prop-2-enamide exhibits potent antiproliferative activity against several cancer cell lines. In vitro assays have demonstrated that this compound can effectively inhibit the growth of human breast cancer cells (MCF7), colon cancer cells (HCT116), and lung cancer cells (A549). The mechanism of action is believed to involve the disruption of key signaling pathways involved in cell proliferation and survival.

Furthermore, preliminary pharmacokinetic studies have indicated that (2E)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-3-(furan-2-y l)prop - 2 - enamide has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further preclinical and clinical development.

In addition to its anticancer properties, this compound has also shown potential as an antiviral agent. Studies have demonstrated that it can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is thought to be mediated through the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme involved in viral replication.

The synthesis of (2E)-N - 2 - ( 6 - fluoro - 4 - oxo - 3 , 4 - dihydro - 1 , 2 , 3 - benzotriazin - 3 - yl ) ethyl - 3 - ( furan - 2 - yl ) prop - 2 - enamide involves a multi-step process that includes the formation of the benzotriazinone core, introduction of the fluorine atom, and coupling with the furan ring. The synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

To further explore the therapeutic potential of this compound, ongoing research is focused on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These studies aim to provide insights into the structure-function relationships and guide the design of more effective derivatives.

In conclusion, (2E)-N - 2 - ( 6 - fluoro - 4 - oxo - 3 , 4 - dihydro - 1 , 2 , 3 - benzotriazin - 3 - yl ) ethyl - 3 -( furan - 2 - yl ) prop - 2 - enamide (CAS No. 1904632-84-3) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Continued research efforts are expected to uncover new applications and optimize its potential for clinical use.